Cas no 59150-27-5 (4,6-Diamino-2-mercapto-5-nitrosopyrimidine)

• Product Name: 4,6-Diamino-2-mercapto-5-nitrosopyrimidine
• CAS No: 59150-27-5
• MF: C₄H₅N₅OS
• MW: 171.180397748947
• CID: 384927
• PubChem ID: 3005150
• Update Time: 2025-06-08

4,6-Diamino-2-mercapto-5-nitrosopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,4,6-diamino-5-nitroso-
• 4,6-DIAMINO-2-MERCAPTO-5-NITROSOPYRIMIDINE
• 4,6-diamino-5-nitroso-1H-pyrimidine-2-thione
• 4,6-DIAMINO-5-NITROSO-2-THIOPYRIMIDINE
• NSC-677502
• NSC677502
• 4,6-Diamino-5-nitroso-2-pyrimidinethiol
• 4,6-Diamino-5-nitroso-2-pyrimidinyl hydrosulfide
• 4,6-diamino-5-nitroso-1,2-dihydropyrimidine-2-thione
• NSC-23592
• AKOS006274555
• C4H5N5OS
• NSC23592
• DTXSID50388269
• SCHEMBL7767430
• 4,6-diamino-5-nitroso-pyrimidine-2-thiol
• 59150-27-5
• 4,6-Diamino-2-mercapto-5-nitrosopyrimidine

• Inchi： 1S/C4H5N5OS/c5-2-1(9-10)3(6)8-4(11)7-2/h(H5,5,6,7,8,11)
• InChI Key： QGJPVLXLKRTDOI-UHFFFAOYSA-N
• SMILES： S=C1N=C(C(=C(N)N1)N=O)N

Computed Properties

• Exact Mass: 171.02100
• Monoisotopic Mass: 171.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 2.08
• Boiling Point: 277°Cat760mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.949
• PSA: 146.05000
• LogP: 1.49000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 4,6-Diamino-2-mercapto-5-nitrosopyrimidine

Comprehensive Overview of 4,6-Diamino-2-mercapto-5-nitrosopyrimidine (CAS No. 59150-27-5): Properties, Applications, and Research Insights

4,6-Diamino-2-mercapto-5-nitrosopyrimidine (CAS No. 59150-27-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This nitrosopyrimidine derivative is characterized by the presence of amino, mercapto, and nitroso functional groups, which contribute to its reactivity and potential applications. Researchers and industry professionals often search for terms like "synthesis of 4,6-diamino-2-mercapto-5-nitrosopyrimidine", "CAS 59150-27-5 uses", and "nitrosopyrimidine derivatives in drug discovery", reflecting the compound's relevance in modern science.

The molecular structure of 4,6-Diamino-2-mercapto-5-nitrosopyrimidine enables it to participate in diverse chemical reactions, making it a valuable intermediate in organic synthesis. Its mercapto group (-SH) provides nucleophilic properties, while the nitroso group (-NO) offers electrophilic characteristics. This duality has led to investigations into its role in designing novel enzyme inhibitors and bioconjugates. Recent studies have explored its potential in cancer research, particularly in modulating cellular signaling pathways, aligning with the growing public interest in targeted therapies and precision medicine.

From a physicochemical perspective, 59150-27-5 typically appears as a crystalline solid with moderate solubility in polar solvents. Its stability under various pH conditions is a frequent topic in pharmaceutical formulation discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for its characterization, addressing another common search query: "how to analyze 4,6-diamino-2-mercapto-5-nitrosopyrimidine". The compound's UV-visible absorption properties have also been studied for potential applications in sensor development, a field experiencing rapid growth due to demands for environmental monitoring and medical diagnostics.

In material science, derivatives of 4,6-Diamino-2-mercapto-5-nitrosopyrimidine have shown promise in creating functional materials with unique electronic properties. This connects with the current scientific focus on organic electronics and sustainable materials. The compound's ability to form coordination complexes with metal ions has sparked interest in catalysis research, particularly for green chemistry applications. These aspects respond to frequent searches about "nitrosopyrimidine metal complexes" and "eco-friendly catalytic systems".

Safety and handling of CAS No. 59150-27-5 follow standard laboratory protocols for nitrogen-containing heterocycles. While not classified as hazardous under normal conditions, proper storage away from strong oxidizers is recommended. This practical information addresses common queries about "4,6-diamino-2-mercapto-5-nitrosopyrimidine safety data" and "storage conditions for nitrosopyrimidines". The compound's stability data and compatibility with various reagents are frequently discussed in process chemistry forums.

The commercial availability of 4,6-Diamino-2-mercapto-5-nitrosopyrimidine has increased in recent years, with suppliers offering it in various purity grades. This availability supports its growing use in high-throughput screening and medicinal chemistry programs. Pricing trends and bulk purchase options for 59150-27-5 are common search topics among procurement specialists. The compound's role in structure-activity relationship (SAR) studies continues to make it relevant in drug design workflows.

Ongoing research explores novel derivatives of 4,6-Diamino-2-mercapto-5-nitrosopyrimidine for various applications. Recent publications have investigated its potential in developing antimicrobial agents, responding to the global need for new antibiotics. Other studies focus on its use in creating fluorescent probes for biological imaging, a hot topic in diagnostic technology. These developments address frequent searches about "emerging applications of nitrosopyrimidines" and "biomedical uses of 59150-27-5".

From a regulatory standpoint, CAS 59150-27-5 is not currently subject to significant restrictions, making it accessible for research purposes. However, researchers should stay informed about evolving chemical regulations and REACH compliance requirements, common concerns for international collaborators. The compound's patent landscape shows increasing activity, particularly in pharmaceutical applications, which aligns with searches for "intellectual property covering 4,6-diamino-2-mercapto-5-nitrosopyrimidine".

In conclusion, 4,6-Diamino-2-mercapto-5-nitrosopyrimidine represents a versatile building block in chemical research with expanding applications across multiple disciplines. Its unique combination of functional groups continues to inspire innovation in drug discovery, material science, and analytical chemistry. As scientific understanding of this compound grows, so does its potential to contribute to solutions for current challenges in healthcare and sustainable technology.